Cas no 1806899-76-2 (6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine)

• Product Name: 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine
• CAS No: 1806899-76-2
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4850027
• Update Time: 2025-07-26

6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine

• Inchi： 1S/C8H8F2INO2/c1-13-5-3-4(7(9)10)12-8(14-2)6(5)11/h3,7H,1-2H3
• InChI Key： YTPNKUWNCNTYMA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 31.4

Additional information on 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine

Introduction to 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine (CAS No. 1806899-76-2)

6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine, identified by the CAS number 1806899-76-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an iodine substituent, difluoromethyl group, and methoxy groups, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

The structural configuration of 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine imparts unique chemical properties that are highly valuable in medicinal chemistry. The iodine atom at the 3-position serves as a critical handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures. Meanwhile, the difluoromethyl group is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively leveraged in the development of modern therapeutics.

The dimethoxy groups at the 2- and 4-positions contribute to the electron-rich nature of the pyridine ring, facilitating interactions with various biological targets. This electronic modulation is particularly useful in designing molecules with altered pharmacokinetic profiles or improved bioavailability. In recent years, pyridine derivatives have been extensively explored for their role in modulating enzyme activity and receptor binding, making compounds like 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine indispensable in medicinal chemistry libraries.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, palladium-catalyzed coupling reactions involving 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine have been employed to generate novel scaffolds with potential applications in oncology and anti-inflammatory therapies. The ability to introduce diverse substituents while maintaining the core pyridine framework allows chemists to fine-tune pharmacological properties with precision.

In the realm of drug discovery, the demand for structurally diverse building blocks has led to increased interest in halogenated pyridines. The presence of both iodine and difluoromethyl groups in 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine makes it an attractive precursor for generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

One notable application of this compound is in the synthesis of kinase inhibitors, where pyridine derivatives are frequently employed due to their ability to interact with ATP-binding pockets. The electron-withdrawing effects of the difluoromethyl group can enhance binding affinity, while the iodine atom provides a site for further derivatization. Several recent publications have demonstrated the use of 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine as a key intermediate in developing small-molecule inhibitors targeting aberrant signaling pathways implicated in cancer and inflammatory diseases.

The pharmaceutical industry has also recognized the potential of this compound in designing next-generation antiviral agents. Pyridine-based molecules have shown promise in inhibiting viral proteases and polymerases, critical enzymes for viral replication. The structural features of 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine, particularly the combination of halogenated aromatic rings and functionalizable side chains, make it an ideal candidate for generating antiviral candidates with improved efficacy and reduced resistance profiles.

From a synthetic perspective, 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine offers a robust platform for exploring novel reaction pathways. For example, transition-metal-catalyzed C-H activation strategies have been applied to this scaffold to introduce additional substituents at non-traditional positions. Such methodologies expand the synthetic toolbox available to medicinal chemists and enable rapid diversification of molecular structures.

The growing emphasis on green chemistry has also influenced the use of this compound. Efficient synthetic routes that minimize waste and utilize sustainable catalysts are being prioritized in industrial settings. The versatility of 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine allows it to be incorporated into multi-step syntheses that align with these environmental considerations.

In conclusion, 6-(Difluoromethyl)-2,4-dimethoxy-3-iodopyridine (CAS No. 1806899-76-2) represents a valuable asset in modern drug discovery and synthetic chemistry. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to antiviral therapies. As research continues to uncover new synthetic possibilities and biological targets, this compound is poised to remain at the forefront of medicinal chemistry innovation.